Cas no 1341034-59-0 (6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine)

• Product Name: 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine
• CAS No: 1341034-59-0
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD30185153
• CID: 4585504
• PubChem ID: 121229346
• Update Time: 2025-10-20

6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2,3-DIMETHYL-IMIDAZO[1,2-A]PYRAZINE(WX637126)
• 6-BROMO-2,3-DIMETHYL-IMIDAZO[1,2-A]PYRAZINE
• 6-Bromo-2,3-dimethylimidazo[1,2-a]pyrazine
• 1341034-59-0
• MFCD30185153
• CS-0255263
• W11795
• AS-66009
• AKOS027429123
• 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine

• MDL： MFCD30185153
• Inchi： 1S/C8H8BrN3/c1-5-6(2)12-4-7(9)10-3-8(12)11-5/h3-4H,1-2H3
• InChI Key： XOKWGWBYZKBJLQ-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(C)N1C=C(Br)N=C2

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine

6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine: A Comprehensive Overview

The compound 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine (CAS No. 1341034-59-0) is a highly specialized heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazo[1,2-a]pyrazine family, which is known for its unique electronic properties and structural versatility. The presence of the bromine substituent at the 6-position and methyl groups at the 2 and 3 positions introduces intriguing electronic and steric effects, making this compound a valuable subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure of 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine. Using density functional theory (DFT) calculations, scientists have revealed that the compound exhibits a planar geometry with significant conjugation across the aromatic system. This planarity enhances its ability to participate in π-π interactions, which is crucial for applications in molecular electronics and supramolecular chemistry.

The synthesis of 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine typically involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these protocols to achieve high yields and purity levels. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel route utilizing microwave-assisted synthesis to accelerate the reaction kinetics and improve selectivity.

In terms of physical properties, 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine exhibits a melting point of approximately 340°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent studies have explored the application of 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These materials exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalysis. A research team from the University of California reported the successful incorporation of this compound into a COF structure that demonstrated high adsorption capacity for CO₂ gas under ambient conditions.

The biological activity of 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine has also been investigated in preclinical studies. Early results suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in chronic inflammation. However, further research is required to validate these findings and explore potential therapeutic applications.

In conclusion, 6-Bromo-2,3-Dimethyl-Imidazo[1,2-A]Pyrazine is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with advanced synthetic methodologies and computational tools, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel materials and therapies.